Cas no 486449-98-3 ((R)-3-Aminooctane-1-ol)

• Product Name: (R)-3-Aminooctane-1-ol
• CAS No: 486449-98-3
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 2649779
• PubChem ID: 11446412
• Update Time: 2025-04-21

(R)-3-Aminooctane-1-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID401314604
• AKOS006351018
• (R)-3-Aminooctane-1-ol
• (3R)-3-aminooctan-1-ol
• 1-Octanol, 3-amino-, (3R)-
• 486449-98-3
• (3R)-3-Amino-1-octanol

• Inchi： 1S/C8H19NO/c1-2-3-4-5-8(9)6-7-10/h8,10H,2-7,9H2,1H3/t8-/m1/s1
• InChI Key： WEULDFVYEFALMV-MRVPVSSYSA-N
• SMILES： OCC[C@@H](CCCCC)N

Computed Properties

• Exact Mass: 145.146664230Da
• Monoisotopic Mass: 145.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 66.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų